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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and relevant
experimental methodologies for tetratriacontane (CssH7o). As a long-chain aliphatic
hydrocarbon, tetratriacontane is generally considered to have a low hazard profile. However,
adherence to standard laboratory safety practices is essential. This document consolidates key
data to ensure safe handling and use in a research and development setting.

Chemical and Physical Properties

Tetratriacontane is a saturated hydrocarbon belonging to the alkane series. Its physical and
chemical characteristics are summarized below.
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Property Value Reference

CAS Number 14167-59-0 [1][2]

Molecular Formula CsaH7o [1103114]

Molecular Weight 478.92 g/mol [11[31[5]
White solid, crystalline solid,

Appearance [2][6]
flakes, or powder

Melting Point 72-76 °C (162-169 °F) [21[31[6]1[7]

- _ 285°C at0.32 kPa (2.4

Boiling Point [61[7]

mmHg)
N Insoluble in water. Soluble in

Solubility [718]
chloroform.

Vapor Pressure Negligible [9]

Stability

Stable under normal storage

and handling conditions.

[1](2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) and the OSHA Hazard Communication Standard (29 CFR 1910.1200), tetratriacontane
is not classified as a hazardous substance.[1][2][5][10]

o GHS Hazard Pictograms: Not applicable.[1][10]

» Signal Word: Not applicable.[1][10]

e Hazard Statements: Not applicable.[1][10]

e Primary Routes of Exposure: Inhalation of dust or fumes from heated material, skin contact,

eye contact, and ingestion.

o Potential Health Effects:
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o Eye Contact: May cause minor, transient irritation.
o Skin Contact: Not expected to cause skin irritation.[11]

o Inhalation: Inhalation of dust may cause respiratory tract irritation. Inhalation of fumes from
heated material may cause irritation.[1]

o Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort, including
nausea and vomiting.[1]

Handling and Storage Protocols

Adherence to proper laboratory procedures is crucial for the safe handling of any chemical,
including those with a low hazard profile like tetratriacontane.

Standard Handling Workflow

The following workflow outlines the standard procedure for handling tetratriacontane in a
laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

:

Don appropriate Personal
Protective Equipment (PPE)

:

Ensure work area is clean
and well-ventilated

Proceed to handling

Handling

Weigh solid material carefully
to avoid dust generation

:

Transfer to container

:

If heating, use a fume hood
to control vapors

Proceed to cleanup

Post-Handling

Clean equipment and work surface

:

Dispose of waste in
accordance with regulations

:

Store tetratriacontane in a tightly
closed container in a cool, dry place

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling tetratriacontane.
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Personal Protective Equipment (PPE)
While tetratriacontane has a low hazard profile, the use of standard PPE is recommended to
minimize any potential exposure and to instill good laboratory practice.

o Eye Protection: Safety glasses or goggles.[6]

o Skin Protection: Protective gloves (e.g., nitrile rubber) are recommended, especially for
prolonged contact.[6][9] Lab coat.

o Respiratory Protection: Not normally required for handling the solid material. If significant
dust is generated or the material is heated, a NIOSH-approved respirator for dusts or organic
vapors should be used.[6][8]

Storage Requirements

Store in a cool, dry, and well-ventilated area.[1][2] Keep containers tightly closed to prevent
contamination. Store away from incompatible materials, particularly strong oxidizing agents like
nitric acid or peroxides.[1][2][8]

Emergency Procedures
First-Aid Measures

The following diagram outlines the decision-making process for first-aid response to an
exposure incident.
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Exposure Occurs

What type of exposure?
3 inhalation
Ingestion:

Skin Contact: Eye Contact: Inhalation (Dust/Fumes) 1. Clean mouth with water. [2]
1. Wash off with plenty of water. [2] 1. Rinse cautiously with water for at least 15 minutes. [2, 4] 1. Move person to fresh air. [1, 2, 4] 2. Drink plenty of water afterwards. (2]
2. Remove ct thi nt position for breathing. [4] 3 ng Ng'r induce vomiting
3. Seek medical att develops. [1, 2] 3. Seek medical atter itation persists. [2, 4] 3. Seek medical at symptoms persist. [1] 4. Seek medical attention ff large amount s ingested or symptoms ocaur. [1, 2]

Click to download full resolution via product page

Caption: Decision tree for first-aid measures after exposure.

Fire-Fighting Measures

» Flammability: The product is a combustible solid but is not considered flammable in its solid
state.[1]

o Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as water
spray, carbon dioxide (CO3), dry chemical, or alcohol-resistant foam.[2][6]

e Hazardous Combustion Products: Burning may produce carbon monoxide (CO) and carbon
dioxide (CO2).[1][2]

o Advice for Firefighters: Wear full protective gear and a self-contained breathing apparatus
(SCBA) in a pressure-demand, MSHA/NIOSH-approved configuration.[2]

Accidental Release Measures

The following workflow should be followed in the event of a spill.
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Spill Detected

Assess Spill Size

Small Spill: Large Spill:
1. Wipe up with a cloth or use absorbent paper. [1] 1. Cover with sand, earth, or other non-combustible absorbent material. [1]
2. Dampen solid material with a solvent like acetone to minimize dust if necessary. [6] 2. Sweep or shovel up material into suitable, labeled containers for disposal. [2]
3. Clean the area with soap and water. [6] 3. Avoid dust formation. [2]
A 4 \
Ensure proper PPE is worn Report large spills to environmental
(gloves, safety glasses, respirator if dusty) agency if required. [1]
Y

Ensure adequate ventilation

Y

Dispose of waste and contaminated materials
in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

Toxicological and Ecological Profile
Toxicological Information

The toxicological properties of tetratriacontane have not been fully investigated.[2][12]
However, based on available data for long-chain alkanes and the information provided in safety
data sheets, the acute toxicity is expected to be very low.

» Acute Toxicity: No data available; not classified as an acutely toxic substance.[1][12]
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e Skin Corrosion/Irritation: Not classified as an irritant. One source notes that minor irritation
may occur in susceptible individuals.[11]

e Serious Eye Damage/Irritation: Not classified.
o Respiratory or Skin Sensitization: Not expected to be a sensitizer.[1]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No carcinogenic, mutagenic, or
reproductive toxic effects have been reported. It is not listed as a carcinogen by IARC, NTP,
ACGIH, or OSHA.[1][12]

Ecological Information
o Ecotoxicity: Ecotoxicity data is not readily available. Due to its very low water solubility, it is

not expected to be toxic to aquatic life.[1]

o Persistence and Degradability: As a long-chain alkane, tetratriacontane is not expected to
be readily biodegradable, but it is expected to degrade in the natural environment over time.
[1][11]

e Bioaccumulation: Due to its high lipophilicity, there is a potential for bioaccumulation in
aguatic organisms.[1][11]

o Mobility in Soil: Low mobility is expected due to low water solubility.

Representative Experimental Protocols

While specific experimental data for tetratriacontane is sparse, its safety profile would be
assessed using standardized methodologies, such as the OECD Guidelines for the Testing of
Chemicals. The following are representative protocols that would be used to evaluate the key
safety endpoints.

Skin Irritation: OECD Test Guideline 439 (In Vitro SKin
Irritation: Reconstructed Human Epidermis Test Method)

This non-animal test method is used to predict the skin irritation potential of chemicals.[2][5][6]
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e Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the upper layers of human skin.[10] Chemical-induced irritation is
identified by its cytotoxic effect, measured as a decrease in cell viability.

» Methodology Summary:

o Tissue Preparation: Three-dimensional RhE tissue models are pre-incubated in a defined
culture medium.

o Application of Test Substance: A small quantity of the test substance (e.g., 25 mg for a
solid) is applied uniformly to the surface of triplicate tissue models.[2] A negative control
(e.g., water or PBS) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in
parallel.[2]

o Exposure and Incubation: The tissues are exposed to the test substance for a defined
period (e.g., 60 minutes) at 37°C.[2]

o Rinsing and Post-Incubation: The substance is thoroughly rinsed from the tissue surface,
and the tissues are transferred to fresh medium and incubated for a recovery period (e.g.,
42 hours).[2]

o Viability Assessment: Cell viability is measured using the MTT assay. Tissues are
incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide),
which is converted by mitochondrial dehydrogenases of viable cells into a blue formazan
salt.

o Data Analysis: The formazan is extracted from the tissues, and its concentration is
determined by measuring optical density (spectrophotometry). The percentage viability of
the test tissues is calculated relative to the negative control tissues.

o Classification:

o Irritant (UN GHS Category 2): If mean tissue viability is < 50%.[6][10]

o Non-Irritant: If mean tissue viability is > 50%.[6][10]
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Biodegradability: OECD Test Guideline 301 (Ready
Biodegradability)

This series of tests is used to determine if a chemical is "readily biodegradable." For a poorly
soluble substance like tetratriacontane, the Manometric Respirometry Test (OECD 301F) is
often suitable.

e Principle: This method measures the oxygen consumed by a microbial population while
biodegrading the test substance in an aqueous medium over 28 days.[9][13]

» Methodology Summary:

o Test Setup: The test substance is added to a mineral medium inoculated with
microorganisms (typically from activated sludge of a wastewater treatment plant). The
mixture is placed in a closed respirometer.

o Incubation: The system is incubated at a constant temperature (e.g., 22°C) in the dark with
continuous stirring for 28 days.[9]

o Measurement: The consumption of oxygen is measured continuously by a pressure
transducer or other device.

o Data Analysis: The amount of oxygen consumed is compared to the theoretical oxygen
demand (ThOD), which is the calculated total amount of oxygen required to completely
oxidize the chemical to CO2 and H20. The percentage of biodegradation is calculated.

o Classification:

o Readily Biodegradable: If the substance reaches = 60% of its ThOD within a 10-day
window during the 28-day test period.[9][13] Tetratriacontane would not be expected to
meet this criterion.

Disposal Considerations

Dispose of tetratriacontane and any contaminated materials in accordance with all applicable
local, state, and federal regulations. The substance is not classified as hazardous waste.[1] Do
not dispose of it into sewers or the environment.[1]
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Disclaimer: This document is intended as a technical guide for informational purposes only and
is based on publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS)
provided by the manufacturer. Users should always consult the specific SDS for the material
they are handling and conduct their own risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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